341-88-8

2-Heptyl-4-hydroxyquinoline n-oxide

In Stock

• CAS RN:
• 341-88-8

• Formula:
• C16H21NO2

• InChI:
• InChI=1S/C16H21NO2/c1-2-3-4-5-6-9-13-12-16(18)14-10-7-8-11-15(14)17(13)19/h7-8,10-12,19H,2-6,9H2,1H3

• InChIKey:
• ICTVCUOZYWNYHM-UHFFFAOYSA-N

• Multifunctional compound. Various pharmacological effects. Respiratory chain inhibitor that blocks mitochondrial complex I, III and NADH oxidase activity. Mitochondrial metabolism modifier. Antagonist of dihydrostreptomycin. Active in vitro.
  HQNO is an inhibitor of the respiratory chain binding to the mitochondrial cytochrome b protein, a component of complex III. In Vibrio alginolyticus, HQNO blocks 90% the activity of the sodium transporting NADH oxidase at a concentration of 40 μM. It is a useful tool for probing the mechanisms of electron transfer and proton or sodium translocation by the respiratory chain.
  2-heptyl-4-hydroxyquinoline N-oxide is an inhibitor of the mitochondrial respiratory chain at cytochrome bc1 and of photosynthetic electron flow immediately before cytochrome b559. It is a monohydroxyquinoline and a quinoline N-oxide.
  

N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-3-nitrobenzamide

In Stock

• CAS RN:
• 903341-88-8

• Formula:
• C20H23FN4O3

• InChI:
• InChI=1S/C20H23FN4O3/c1-23-9-11-24(12-10-23)19(15-5-7-17(21)8-6-15)14-22-20(26)16-3-2-4-18(13-16)25(27)28/h2-8,13,19H,9-12,14H2,1H3,(H,22,26)

• InChIKey:
• SNWJQIGICNJMPY-UHFFFAOYSA-N

• N-(2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)-3-nitrobenzamide is a useful research compound. Its molecular formula is C20H23FN4O3 and its molecular weight is 386.427. The purity is usually 95%.

2,3-dimethoxy-N-((1-phenylpyrrolidin-2-yl)methyl)benzamide

In Stock

• CAS RN:
• 1797341-88-8

• Formula:
• C20H24N2O3

• InChI:
• InChI=1S/C20H24N2O3/c1-24-18-12-6-11-17(19(18)25-2)20(23)21-14-16-10-7-13-22(16)15-8-4-3-5-9-15/h3-6,8-9,11-12,16H,7,10,13-14H2,1-2H3,(H,21,23)

• InChIKey:
• YLZWCTXRXYUFIK-UHFFFAOYSA-N

• 2,3-dimethoxy-N-((1-phenylpyrrolidin-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H24N2O3 and its molecular weight is 340.423. The purity is usually 95%.

2-(Tert-butyl) 8-methyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate

In Stock

• CAS RN:
• 2028341-88-8

• Formula:
• C13H22N2O4

• InChI:
• InChI=1S/C13H22N2O4/c1-12(2,3)19-11(17)15-7-13(8-15)6-14-5-9(13)10(16)18-4/h9,14H,5-8H2,1-4H3

• InChIKey:
• XIPQSKRVVLHMNT-UHFFFAOYSA-N

• 2-(Tert-butyl) 8-methyl 2,6-diazaspiro[3.4]octane-2,8-dicarboxylate is a useful research compound. Its molecular formula is C13H22N2O4 and its molecular weight is 270.32 g/mol. The purity is usually 95%.